- A Light-Promoted Innate Trifluoromethylation of Pyridones and Related N-Heteroarenes, Organic Letters, 2023, 25(26), 4898-4902
Cas no 892414-47-0 (3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)
892414-47-0 structure
Product Name:3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
CAS No:892414-47-0
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD12024500
CID:1083571
PubChem ID:11586410
Update Time:2024-10-26
3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
- 3-(trifluoromethyl)-7-azaindole
- 3-Trifluoromethyl-1H-pyrrolo[2,3-b]pyridine
- 3-Trifluoromethyl-7-azaindole
- 3-TRIFLUOROMETHYLPYRROLO[2,3-B]PYRIDINE
- FMBOCDMQFPVIJC-UHFFFAOYSA-N
- 9031AF
- PB26756
- FCH1163234
- AB1010338
- ST24041690
- A843100
- 3-(Trifluoromethyl);-1H-pyrrolo[2,3-b]pyridine
- 3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
- 3-Trifluoromethyl 7-azaindole
- DB-024649
- 892414-47-0
- MFCD12024500
- AS-38567
- SY098660
- DTXSID60468980
- CS-M2167
- AKOS015919239
- SCHEMBL423854
-
- MDL: MFCD12024500
- Inchi: 1S/C8H5F3N2/c9-8(10,11)6-4-13-7-5(6)2-1-3-12-7/h1-4H,(H,12,13)
- InChI Key: FMBOCDMQFPVIJC-UHFFFAOYSA-N
- SMILES: FC(C1C2C(=NC=CC=2)NC=1)(F)F
Computed Properties
- Exact Mass: 186.04048265g/mol
- Monoisotopic Mass: 186.04048265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- XLogP3: 2.2
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr)
3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H320;H335
- Warning Statement: P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition:Room temperature
3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108953-100mg |
3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
892414-47-0 | 95%+ | 100mg |
$131 | 2021-08-06 | |
| Chemenu | CM108953-250mg |
3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
892414-47-0 | 95%+ | 250mg |
$120 | 2021-08-06 | |
| Chemenu | CM108953-1g |
3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
892414-47-0 | 95%+ | 1g |
$240 | 2021-08-06 | |
| Chemenu | CM108953-5g |
3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
892414-47-0 | 95%+ | 5g |
$840 | 2021-08-06 | |
| AstaTech | 67106-1/G |
3-TRIFLUOROMETHYLPYRROLO[2,3-B]PYRIDINE |
892414-47-0 | 97% | 1g |
$135 | 2023-09-16 | |
| AstaTech | 67106-5/G |
3-TRIFLUOROMETHYLPYRROLO[2,3-B]PYRIDINE |
892414-47-0 | 97% | 5g |
$405 | 2023-09-16 | |
| AstaTech | 67106-25/G |
3-TRIFLUOROMETHYLPYRROLO[2,3-B]PYRIDINE |
892414-47-0 | 97% | 25g |
$1418 | 2023-09-16 | |
| TRC | T797280-100mg |
3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
892414-47-0 | 100mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T797280-500mg |
3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
892414-47-0 | 500mg |
$ 230.00 | 2022-06-02 | ||
| TRC | T797280-1g |
3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine |
892414-47-0 | 1g |
$ 340.00 | 2022-06-02 |
3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ; 24 h, rt
1.2 Reagents: Dichloromethane
1.2 Reagents: Dichloromethane
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Nickel, [hydrotris(1H-pyrazolato-κN1)borato(1-)-κN2,κN2′,κN2′′]tris(trifluoromet… Solvents: Dimethyl sulfoxide ; 24 h, 25 °C
Reference
- Nickel(IV)-Catalyzed C-H Trifluoromethylation of (Hetero)arenes, Journal of the American Chemical Society, 2019, 141(32), 12872-12879
Production Method 3
Reaction Conditions
1.1 Catalysts: 2639739-56-1 Solvents: Dimethyl sulfoxide ; 18 h, rt
Reference
- Solvated Nickel Complexes as Stoichiometric and Catalytic Perfluoroalkylation Agents, Angewandte Chemie, 2021, 60(33), 18162-18167
Production Method 4
Reaction Conditions
1.1 Reagents: Pyridine , Thionyl chloride Solvents: Dichloromethane ; 2 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 5.7, cooled
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 5.7, cooled
Reference
- Improved Synthesis of the Selective Rho-Kinase Inhibitor 6-Chloro-N4-{3,5-difluoro-4-[(3-methyl-1H-pyrrolo[2,3-b]pyridin-4-yl)oxy]phenyl}pyrimidin-2,4-diamine, Organic Process Research & Development, 2010, 14(1), 168-173
Production Method 5
Reaction Conditions
1.1 Reagents: Pyridine , Thionyl chloride Solvents: Dichloromethane ; rt → 0 °C; 2 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 6, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 6, rt
Reference
- Synthesis and derivatization of 3-perfluoroalkyl-substituted 7-azaindoles, Synthesis, 2007, (2), 251-258
3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Raw materials
- 2,3-Dihydro-3-(trifluoromethyl)-1H-pyrrolo2,3-bpyridin-3-ol
- Sodium Triflinate
- 1H-pyrrolo[2,3-b]pyridine
- Dibenzothiophenium, 2,8-difluoro-5-(trifluoromethyl)-
3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Preparation Products
3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
892414-47-0 (3-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine) Related Products
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- 1186501-73-4(3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridin-5-amine)
- 869335-75-1(4-Chloro-3-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)
- 1092579-96-8(4-(trifluoroMethyl)-1H-pyrrolo[2,3-b]pyridine)
- 1036027-54-9(5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine)
- 1261365-68-7(5-(Trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine-4-carbaldehyde)
- 1261365-77-8(3-(Trifluoromethyl)-1,8-naphthyridine)
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